![molecular formula C13H9F4NO B1318596 2-(4-Fluorophenoxy)-5-(trifluoromethyl)aniline CAS No. 937596-44-6](/img/structure/B1318596.png)
2-(4-Fluorophenoxy)-5-(trifluoromethyl)aniline
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Description
“2-(4-Fluorophenoxy)-5-(trifluoromethyl)aniline” is a chemical compound with the molecular formula C13H9F4NO and a molecular weight of 271.21 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C13H9F4NO . This indicates that it contains 13 carbon atoms, 9 hydrogen atoms, 4 fluorine atoms, 1 nitrogen atom, and 1 oxygen atom.Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 271.21 . No further physical or chemical properties were found in the search results.Scientific Research Applications
1. Use as a Directing Group in Organic Synthesis
2-(4-Fluorophenoxy)-5-(trifluoromethyl)aniline has been used as a monodentate transient directing group (MonoTDG) in Ruthenium(II)-catalyzed direct ortho-C(sp2)-H imidation of benzaldehydes. This process is efficient for synthesizing quinazoline and fused isoindolinone scaffolds, demonstrating the compound's utility in organic synthesis (Wu et al., 2021).
2. Inhibitor Study in c-Met Kinase
Research on derivatives of this compound, like 4-(4-amino-2-fluorophenoxy)-2-pyridinylamine, has been conducted to understand their role as c-Met kinase inhibitors. Such studies are crucial in cancer research, where kinase inhibitors are potential therapeutic agents (Caballero et al., 2011).
3. Antiproliferative Activity in Cu(II) and Pd(II) Complexes
The compound's derivatives were used to synthesize Cu(II) and Pd(II) complexes, which were then studied for their antiproliferative activities. Such studies are vital for developing new chemotherapeutic agents (Kasumov et al., 2016).
4. Synthesis of Novel Herbicides
Synthesis of new compounds using 4-fluoro-aniline, a related derivative, led to the development of novel herbicides with significant activity against dicotyledonous weeds. This demonstrates the potential agricultural applications of such compounds (Wu et al., 2011).
5. Study in Electro-Optics
The derivatives of this compound have been used in the synthesis of novel polycarbonates for high-temperature electro-optics. This application is significant in the field of materials science, particularly for developing new optical materials (Suresh et al., 2003).
Properties
IUPAC Name |
2-(4-fluorophenoxy)-5-(trifluoromethyl)aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F4NO/c14-9-2-4-10(5-3-9)19-12-6-1-8(7-11(12)18)13(15,16)17/h1-7H,18H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNFIYRGKMNHEAN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC2=C(C=C(C=C2)C(F)(F)F)N)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F4NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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